Cas no 1213222-15-1 ((S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride)

• Product Name: (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride
• CAS No: 1213222-15-1
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD16295151
• CID: 1030278
• PubChem ID: 53484676
• Update Time: 2025-05-22

(S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride
• 2-[(1S)-1-amino-2-methylpropyl]benzonitrile,hydrochloride
• AKOS015922877
• (S)-2-(1-Amino-2-methylpropyl)benzonitrilehydrochloride
• WS-01856
• 2-[(1S)-1-amino-2-methylpropyl]benzonitrile;hydrochloride
• CS-0338676
• 2-((1s)-1-amino-2-methylpropyl)benzenecarbonitrile HCl
• DTXSID80704135
• 2-((1s)-1-amino-2-methylpropyl)benzenecarbonitrile hydrochloride
• 2-((1S)-1-AMINOETHYL)BENZENECARBONITRILE HYDROCHLORIDE
• 1213222-15-1
• 2-[(1S)-1-Amino-2-methylpropyl]benzonitrile--hydrogen chloride (1/1)
• 2-[(1S)-1-AMINO-2-METHYLPROPYL]BENZONITRILE HYDROCHLORIDE

• MDL： MFCD16295151
• Inchi： 1S/C11H14N2.ClH/c1-8(2)11(13)10-6-4-3-5-9(10)7-12;/h3-6,8,11H,13H2,1-2H3;1H/t11-;/m0./s1
• InChI Key： AGBGNEZPRPQKEG-MERQFXBCSA-N
• SMILES： Cl.N[C@H](C1C=CC=CC=1C#N)C(C)C

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride

Compound CAS No. 1213222-15-1: (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride

The compound with CAS No. 1213222-15-1, commonly referred to as (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development and related research areas.

Structural Analysis and Synthesis

The molecular structure of (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride consists of a benzonitrile core with a substituted amino group. The stereochemistry at the chiral center is specified as (S), which plays a crucial role in determining the compound's biological activity. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, making it more accessible for research purposes.

Biological Activity and Applications

Research into the biological properties of (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride has revealed promising results in various pharmacological studies. The compound exhibits selective binding affinity towards certain receptor systems, suggesting its potential as a lead molecule in drug discovery programs targeting specific therapeutic areas such as central nervous system disorders or metabolic diseases.

Recent studies have explored the role of this compound in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). Its ability to act as an agonist or antagonist, depending on the receptor subtype, has opened new avenues for its application in treating conditions such as chronic pain, inflammation, and neurodegenerative diseases.

Synthesis and Optimization

The synthesis of (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride involves a multi-step process that incorporates advanced organic chemistry techniques. Key steps include the formation of the benzonitrile moiety, followed by selective alkylation to introduce the amino-containing side chain. The stereochemical resolution is achieved through enantioselective catalysis, ensuring high optical purity of the final product.

Efforts to optimize the synthetic route have focused on improving yield, reducing reaction time, and minimizing environmental impact. Green chemistry principles have been integrated into these optimizations, aligning with current trends toward sustainable chemical production.

Toxicological Studies and Safety Profile

To evaluate its safety profile, comprehensive toxicological studies have been conducted on (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride. These studies have provided insights into its acute and chronic toxicity, genotoxicity, and potential for bioaccumulation. The results indicate that the compound exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects observed in preclinical models.

These findings are particularly encouraging for its prospective use in human therapeutics. However, further long-term studies are required to fully characterize its safety profile across different populations and conditions.

Future Directions and Research Opportunities

The continued exploration of (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride presents numerous opportunities for scientific advancement. Researchers are currently investigating its potential as a precursor for more complex molecules or as a building block in combinatorial chemistry libraries.

Additionally, ongoing collaborative efforts between academia and industry are focused on leveraging this compound's unique properties for the development of novel therapeutic agents. Its role in drug delivery systems and targeted therapies is also under active investigation.

In conclusion, (S)-2-(1-Amino-2-methylpropyl)benzonitrile hydrochloride, with CAS No. 1213222-15-1, stands as a testament to the progress made in modern organic chemistry and pharmacology. Its versatile applications and promising biological profile make it a valuable asset in advancing scientific research and therapeutic development.